4-(2-Chlorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2-chlorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14ClN3/c1-11-5-4-6-12(9-11)15-10-16(21-17(19)20-15)13-7-2-3-8-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key: BQNXQZXMKNIJSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=NC(=N2)N)C3=CC=CC=C3Cl
• Molecular Formula: C17H14ClN3
• Molecular Weight: 295.8 g/mol

Description

4-(2-Chlorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine, or 4-Chloro-6-methylpyrimidine, is an important organic compound used in a wide variety of scientific research applications. It is a derivative of pyrimidine, a heterocyclic aromatic compound, which is composed of four atoms of nitrogen and one atom of carbon. This compound has a wide range of applications in organic chemistry, including its use as a building block for the synthesis of other compounds. In addition, 4-Chloro-6-methylpyrimidine has been the focus of numerous scientific studies, with research focused on its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

4-Chloro-6-methylpyrimidine has been used in a variety of scientific research applications. It has been studied for its potential to inhibit the growth of cancer cells and as a potential therapeutic agent for the treatment of cancer. In addition, it has been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals. This compound has also been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.

Mechanism of Action

The exact mechanism of action of 4-Chloro-6-methylpyrimidine is not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, such as acetylcholinesterase and cyclooxygenase-2. In addition, it is believed that this compound may act as an antagonist of certain receptors, such as the muscarinic acetylcholine receptors.
Biochemical and Physiological Effects
4-Chloro-6-methylpyrimidine has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

4-Chloro-6-methylpyrimidine has several advantages and limitations for laboratory experiments. One of the main advantages of this compound is its low cost and availability. In addition, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is toxic and can cause skin irritation, so it should be handled with appropriate safety precautions.

Future Directions

There are several potential future directions for research with 4-Chloro-6-methylpyrimidine. Some of these include further exploration of its potential to inhibit the growth of cancer cells, as well as its potential to act as an inhibitor of enzymes and receptors. In addition, further research is needed to investigate its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease. Finally, further research is needed to better understand its biochemical and physiological effects, as well as its potential toxic effects.

Synthesis Methods

4-Chloro-6-methylpyrimidine can be synthesized in several different ways. One of the most common methods is the reaction of 4-chloro-6-methylpyrimidine with a base, such as sodium hydroxide. This reaction produces a salt, which can then be used to synthesize the desired compound. Another method involves the reaction of 4-chloro-6-methylpyrimidine with an amine, such as triethylamine. This reaction produces an amide, which can then be used to synthesize the desired compound.